Cas no 917836-07-8 (1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, methyl ester)

• Product Name: 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, methyl ester
• CAS No: 917836-07-8
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 1081160
• PubChem ID: 59398158
• Update Time: 2025-04-20

1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, methyl ester
• SCHEMBL2800035
• 917836-07-8
• DTXSID201192133
• SPLKQKLIJADSGW-UHFFFAOYSA-N
• Methyl 2,3-dihydro-8-hydroxy-1,4-benzodioxin-6-carboxylate
• methyl 8-hydroxy-2,3-dihydro-1,4-benzodioxin-6-carboxylate
• Methyl 8-hydroxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate

• Inchi： 1S/C10H10O5/c1-13-10(12)6-4-7(11)9-8(5-6)14-2-3-15-9/h4-5,11H,2-3H2,1H3
• InChI Key： SPLKQKLIJADSGW-UHFFFAOYSA-N
• SMILES： O1CCOC2C(=CC(C(=O)OC)=CC1=2)O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65Ų